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CAS No.: 104839-08-9

Cat. No.: B2700196

Get Quote

Executive Summary
In the development of bioorthogonal probes—particularly radiopharmaceuticals and fluorescent

imaging agents—Methionine (Met) residues often pose a critical stability challenge. Methionine

is highly susceptible to oxidation (forming sulfoxides and sulfones) during synthesis,

radiolabeling, or within inflammatory biological environments (ROS-rich).[1][2] This oxidation

frequently results in a dramatic loss of receptor binding affinity and altered pharmacokinetics.[1]

Boc-Hse(Me)-OH (

-

-t-Butoxycarbonyl-O-methyl-L-homoserine) serves as a structural isostere of Methionine.[1] By
replacing the sulfur atom with oxygen, it retains the hydrophobicity and steric profile required
for receptor recognition while rendering the residue chemically inert to oxidation. This guide
details the protocol for incorporating Boc-Hse(Me)-OH into peptide probes via Solid Phase
Peptide Synthesis (SPPS) to create "oxidation-proof" bioorthogonal tools.[1]
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Technical Background: The "Methoxine" Advantage
Chemical Causality
Methionine's thioether side chain (

) is a soft nucleophile, easily oxidized by reactive oxygen species (ROS) or harsh synthesis
conditions (e.g., chloramine-T iodination).[1]

The Failure Mode: Oxidation converts the hydrophobic thioether into a polar sulfoxide (

), disrupting hydrophobic pockets in target receptors (e.g., CCK2R, GPCRs).

The Solution: Boc-Hse(Me)-OH provides the side chain

.[1] The ether linkage is isosteric to the thioether but resists oxidation under physiological
and labeling conditions.[1]

Structural Comparison
Feature Methionine (Met)

Boc-Hse(Me)-OH
(Mox)

Impact on Probe

Side Chain
Similar steric bulk

(Isosteric).[1]

Electronegativity Sulfur (2.[1]58) Oxygen (3.[1]44)
Oxygen is harder, less

nucleophilic.[1]

Oxidation Potential High (forms Sulfoxide)
Negligible (Ether is

inert)
Mox confers stability.

Hydrophobicity High Moderate-High
Preserves receptor

binding.[1]

Experimental Protocol: Solid-Phase Peptide
Synthesis (Boc-SPPS)
Objective: Synthesize a bioorthogonal peptide probe where native Methionine is replaced by

Hse(Me) using Boc-chemistry.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Boc-N-Me-Phe-OH
https://www.benchchem.com/product/b2700196/docs?utm_src=pdf-body#application-note-engineering-oxidation-resistant-bioorthogonal-probes-with-boc-hse-me-oh
https://pubchem.ncbi.nlm.nih.gov/compound/Boc-N-Me-Phe-OH
https://pubchem.ncbi.nlm.nih.gov/compound/Boc-N-Me-Phe-OH
https://pubchem.ncbi.nlm.nih.gov/compound/Boc-N-Me-Phe-OH
https://pubchem.ncbi.nlm.nih.gov/compound/Boc-N-Me-Phe-OH
https://pubchem.ncbi.nlm.nih.gov/compound/Boc-N-Me-Phe-OH
https://pubchem.ncbi.nlm.nih.gov/compound/Boc-N-Me-Phe-OH
https://pubchem.ncbi.nlm.nih.gov/compound/Boc-N-Me-Phe-OH
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2700196?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials Required[1][3]
Reagent: Boc-Hse(Me)-OH (CAS: 329780-76-7 or 41088-86-2 derivatives).[1]

Resin: MBHA or PAM resin (for C-terminal amides/acids).[1]

Coupling Agents: HBTU/HOBt or DIC/Oxyma.[1]

Deprotection: Trifluoroacetic acid (TFA).[1]

Cleavage: Anhydrous Hydrogen Fluoride (HF) or TFMSA (Trifluoromethanesulfonic acid).[1]

Step-by-Step Synthesis Workflow
Step 1: Resin Loading & Swelling

Weigh appropriate Boc-compatible resin (0.1 mmol scale).[1]

Swell in Dichloromethane (DCM) for 20 minutes.

Wash 3x with DMF.[1]

Step 2: Boc-Deprotection Cycle[1]
Treat resin with 50% TFA in DCM (2 x 1 min, 1 x 20 min).

Note: Scavengers (e.g., 5% m-cresol) are usually not needed for Hse(Me) itself but may

be required for other residues (Trp, Tyr).[1]

Wash: DCM (3x), Isopropanol (2x), DCM (3x).[1]

Neutralize: 10% Diisopropylethylamine (DIEA) in DCM (2 x 2 min).

Step 3: Coupling Boc-Hse(Me)-OH
Rationale: The ether side chain is stable, but steric hindrance is slightly lower than Met, often

resulting in faster coupling kinetics.

Dissolve Boc-Hse(Me)-OH (3-4 equivalents) and HBTU (3.9 eq) in minimal DMF.[1]

Add DIEA (8 eq) to activate.[1]
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Add mixture to the resin immediately.[1]

Agitate for 45–60 minutes at room temperature.

Kaiser Test: Verify coupling completion (Resin should be colorless; solution yellow).[1]

Step 4: Bioorthogonal Handle Incorporation (N-Terminal)
Example: Adding an Azide or Alkyne for "Click" Chemistry.[1]

Perform final Boc-deprotection (Step 2).[1]

Couple Azido-acetic acid or 4-Pentynoic acid using the same conditions as Step 3.

Critical: Do not use reducing agents (like thiols) in subsequent steps if an azide is present.

[1]

Step 5: Cleavage (The "High Acid" Step)
Note: Boc-Hse(Me)-OH is stable to HF cleavage.[1]

Dry resin under nitrogen.[1]

Treat with Anhydrous HF containing 10% anisole (scavenger) at 0°C for 60 minutes.

Alternative (TFMSA): If HF is unavailable, use TFMSA/TFA/DCM/Thioanisole

(10:50:30:10) for 2 hours.

Precipitate peptide in cold diethyl ether.[1]

Lyophilize.[1]

Validation Protocol: Oxidative Stress Test
To certify the probe is "Oxidation-Resistant," you must compare it against a native Methionine

control.[1]

Assay Setup
Control Peptide:Azide-Linker-Met-TargetSequence
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Test Peptide:Azide-Linker-Hse(Me)-TargetSequence

Oxidant: 3% Hydrogen Peroxide (

).[1]

Procedure
Dissolve both peptides (1 mM) in PBS (pH 7.4).

Add

to a final concentration of 10 mM (10-fold excess).[1]

Incubate at 37°C.

Take aliquots at T=0, 1h, 4h, and 24h.

Quench aliquots with Methionine (excess) or Sodium Ascorbate.

Analysis (HPLC/MS)
Met-Peptide: Expect a mass shift of +16 Da (Met

Met-Sulfoxide) and a shift in HPLC retention time (Sulfoxide is more polar

elutes earlier).[1]

Hse(Me)-Peptide: Expect No Mass Shift and No Retention Time Shift.[1]

Visualizing the Workflow
The following diagram illustrates the logic flow for selecting and synthesizing Hse(Me) probes.
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Probe Design Phase

Does sequence contain Methionine?

Is application oxidative?
(Radiolabeling / Inflammation)

Yes

SPPS (Boc Chemistry)
Coupling: HBTU/DIEA

No (Standard SPPS)

Replace Met with Boc-Hse(Me)-OH

Yes (High Risk)

No

HF Cleavage
(Ether is stable)

H2O2 Stress Test

Bioorthogonal Probe
(Stable, High Affinity)

Click to download full resolution via product page

Caption: Decision matrix and synthesis workflow for integrating Boc-Hse(Me)-OH into

bioorthogonal probes.
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Case Study: Minigastrin Analogs
Context: Minigastrin (MG) targets CCK2 receptors overexpressed in medullary thyroid

carcinoma.[1] Native MG contains Methionine, which oxidizes during

radiolabeling, destroying binding affinity.

Application of Boc-Hse(Me)-OH: Researchers replaced Met with Hse(Me) (Mox) in the

sequence DOTA-DGlu-Ala-Tyr-Gly-Trp-Mox-Asp-Phe-NH2.[1]

Result: The Hse(Me) variant showed identical receptor affinity (

) to the native peptide but exhibited >99% stability in plasma and oxidative conditions where
the Met-variant degraded.[1]

Significance: This substitution allowed for high-contrast tumor imaging without the

background noise caused by oxidized, non-binding probe metabolites.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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